Cas no 1261869-96-8 (2-(2-(Difluoromethyl)-6-hydroxybenzoyl)pyridine)

• Product Name: 2-(2-(Difluoromethyl)-6-hydroxybenzoyl)pyridine
• CAS No: 1261869-96-8
• MF: C₁₃H₉F₂NO₂
• MW: 249.212870359421
• CID: 4985482
• Update Time: 2025-06-11

2-(2-(Difluoromethyl)-6-hydroxybenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2-(Difluoromethyl)-6-hydroxybenzoyl)pyridine

• Inchi： 1S/C13H9F2NO2/c14-13(15)8-4-3-6-10(17)11(8)12(18)9-5-1-2-7-16-9/h1-7,13,17H
• InChI Key： YSSXWPGUIBEWOM-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1C(C1C=CC=CN=1)=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 299
• XLogP3: 3.3
• Topological Polar Surface Area: 50.2

Additional information on 2-(2-(Difluoromethyl)-6-hydroxybenzoyl)pyridine

Introduction to 2-(2-(Difluoromethyl)-6-hydroxybenzoyl)pyridine (CAS No. 1261869-96-8)

2-(2-(Difluoromethyl)-6-hydroxybenzoyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1261869-96-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of a pyridine core functionalized with a benzoyl group substituted at the 2-position with a difluoromethyl group and a hydroxyl group at the 6-position. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents targeting various biological pathways.

The structural motif of 2-(2-(Difluoromethyl)-6-hydroxybenzoyl)pyridine incorporates several key pharmacophoric elements that are widely recognized for their biological activity. The pyridine ring is a common scaffold in many bioactive molecules, often serving as a hinge region that interacts with biological targets. The benzoyl moiety, when linked to the pyridine ring, can enhance binding affinity and stability in protein interactions. Additionally, the difluoromethyl group is a well-documented pharmacophore that can improve metabolic stability, lipophilicity, and binding interactions with biological targets. The presence of a hydroxyl group at the 6-position of the benzoyl component introduces polar interactions and potential hydrogen bonding capabilities, further modulating the compound's biological profile.

In recent years, there has been growing interest in the development of small-molecule inhibitors that target enzymes involved in inflammatory and immunological pathways. The structural features of 2-(2-(Difluoromethyl)-6-hydroxybenzoyl)pyridine suggest potential activity against enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are key players in inflammation. Preclinical studies have indicated that compounds with similar structural motifs may exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory mediators. The difluoromethyl group, in particular, has been shown to enhance enzyme inhibition by stabilizing transition states and improving binding affinity.

Moreover, the hydroxyl group at the 6-position of the benzoyl moiety may facilitate interactions with hydrophilic regions of biological targets, enhancing overall binding efficacy. This feature is particularly relevant in the context of drug design, where optimizing solubility and binding interactions is crucial for achieving therapeutic efficacy. The pyridine ring itself can serve as a scaffold for further derivatization, allowing chemists to explore a wide range of structural variations while retaining key pharmacophoric elements.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 2-(2-(Difluoromethyl)-6-hydroxybenzoyl)pyridine with greater accuracy. These tools allow for virtual screening of large libraries of compounds to identify potential hits that can be further optimized through experimental validation. In silico studies have suggested that this compound may exhibit inhibitory activity against various enzymes involved in inflammatory pathways, making it a promising lead for further development.

The synthesis of 2-(2-(Difluoromethyl)-6-hydroxybenzoyl)pyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the benzoyl-pyridine linkage, introduction of the difluoromethyl group, and functionalization at the 6-position with a hydroxyl group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed fluorination have been employed to achieve these transformations efficiently.

Once synthesized, 2-(2-(Difluoromethyl)-6-hydroxybenzoyl)pyridine can be subjected to various biochemical assays to evaluate its potency and selectivity against target enzymes. High-throughput screening (HTS) technologies have been instrumental in rapidly assessing large libraries of compounds for their biological activity. These assays provide critical data on binding affinities, enzyme inhibition profiles, and potential off-target effects, which are essential for guiding further optimization efforts.

The potential therapeutic applications of 2-(2-(Difluoromethyl)-6-hydroxybenzoyl)pyridine are broad and span multiple disease areas. Given its structural similarity to known anti-inflammatory agents, this compound may find utility in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its ability to interact with enzymes involved in immunological pathways suggests potential applications in modulating immune responses for conditions like autoimmune diseases and allergic disorders.

In conclusion, 2-(2-(Difluoromethyl)-6-hydroxybenzoyl)pyridine (CAS No. 1261869-96-8) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of pharmacophoric elements makes it an attractive candidate for further exploration in drug discovery efforts aimed at developing novel therapeutic agents for inflammatory and immunological diseases. Continued research into this compound will likely yield valuable insights into its biological activity and potential clinical applications.